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Compound of Interest

Compound Name: Chlorambucil-d8

Cat. No.: B10795711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

physicochemical properties of Chlorambucil-d8, a deuterated analog of the alkylating agent

Chlorambucil. This document is intended for researchers, scientists, and professionals in drug

development who utilize Chlorambucil-d8 as an internal standard in pharmacokinetic and

bioanalytical studies.

Introduction
Chlorambucil is a nitrogen mustard derivative used in the treatment of various cancers,

including chronic lymphocytic leukemia and lymphomas.[1][2] Its deuterated counterpart,

Chlorambucil-d8, serves as a crucial internal standard for quantitative analysis by mass

spectrometry.[3] The substitution of hydrogen atoms with deuterium results in a compound with

a higher mass, allowing for its differentiation from the non-labeled drug in biological matrices,

while maintaining nearly identical chemical and physical properties. This ensures accurate and

precise quantification in complex samples.[4]

Chemical Structure
The chemical structures of Chlorambucil and Chlorambucil-d8 are depicted below. The

deuterium atoms in Chlorambucil-d8 are located on the bis(2-chloroethyl)amino functional

group.
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Chlorambucil:

IUPAC Name: 4-[4-[bis(2-chloroethyl)amino]phenyl]butanoic acid[5]

Molecular Formula: C₁₄H₁₉Cl₂NO₂[5]

Chlorambucil-d8:

IUPAC Name: 4-(4-(Bis(2-chloroethyl-1,1,2,2-d4)amino)phenyl)butanoic acid[6]

Molecular Formula: C₁₄H₁₁D₈Cl₂NO₂[3]

Physicochemical Properties
The following tables summarize the key physicochemical properties of Chlorambucil and

Chlorambucil-d8.

Table 1: General and Physicochemical Properties
Property Chlorambucil Chlorambucil-d8

CAS Number 305-03-3[5] 2748247-26-7[3]

Molecular Weight 304.21 g/mol [5] 312.26 g/mol [7]

Appearance
White to pale beige crystalline

or granular powder[8]
Solid[3]

Melting Point 65-69 °C[8] Not available

Solubility

Practically insoluble in water;

soluble in acetone, ethanol,

and chloroform[9][10]

Slightly soluble in chloroform

and methanol[3]

pKa ~1.3 (Uncertain)[9] Not available

Mechanism of Action and Signaling Pathway
Chlorambucil exerts its cytotoxic effects as an alkylating agent. It forms covalent bonds with the

N7 position of guanine in DNA, leading to the formation of interstrand and intrastrand cross-
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links.[11][12] This DNA damage disrupts DNA replication and transcription, ultimately triggering

cell cycle arrest and apoptosis.[8][11]

Chlorambucil DNAEnters Cell DNA Alkylation
(Cross-linking)

Reacts with Guanine DNA Damage

Cell Cycle Arrest

Apoptosis

Click to download full resolution via product page

Caption: Mechanism of action of Chlorambucil leading to apoptosis.

Experimental Protocols
Determination of Melting Point (General Method)
A standard capillary melting point apparatus can be used to determine the melting point of

Chlorambucil.

Methodology:

A small, finely powdered sample of the compound is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.

Determination of Aqueous Solubility (General Method)
The equilibrium solubility of Chlorambucil can be determined using the shake-flask method.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://synapse.patsnap.com/article/what-is-the-mechanism-of-chlorambucil
https://go.drugbank.com/drugs/DB00291
https://en.wikipedia.org/wiki/Chlorambucil
https://synapse.patsnap.com/article/what-is-the-mechanism-of-chlorambucil
https://www.benchchem.com/product/b10795711?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


An excess amount of the compound is added to a known volume of water at a specific

temperature (e.g., 25 °C).

The mixture is agitated (e.g., in a shaker bath) for a sufficient period to ensure equilibrium is

reached (typically 24-48 hours).

The suspension is then filtered to remove undissolved solid.

The concentration of the dissolved compound in the filtrate is determined by a suitable

analytical method, such as UV-Vis spectroscopy or High-Performance Liquid

Chromatography (HPLC).

Application of Chlorambucil-d8 in Experimental
Workflows
Chlorambucil-d8 is primarily used as an internal standard in bioanalytical methods, particularly

in pharmacokinetic studies involving the quantification of Chlorambucil in biological matrices

like plasma or tissue homogenates using Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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